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Compound of Interest

Compound Name: 2-Benzoxazolinone

Cat. No.: B145934 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of 2-Benzoxazolinone, a compound frequently used in pharmaceutical research.

Adherence to these procedures is critical for minimizing environmental impact and protecting

personnel from potential hazards.

Safety and Hazard Information
2-Benzoxazolinone is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled.[1][2] Therefore, appropriate personal protective equipment

(PPE) must be worn at all times when handling this compound. This includes, but is not limited

to, safety glasses with side shields, chemical-resistant gloves, and a lab coat.[3][4] Work

should be conducted in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust or vapors.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Benzoxazolinone, extracted from

safety data sheets.
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Property Value Reference

Molecular Formula C7H5NO2

Molecular Weight 135.12 g/mol

Melting Point 137 - 141 °C

Flash Point 160 °C

Oral LD50 (Rat) 700 mg/kg

Oral LD50 (Mouse) 554 mg/kg

UN Number 2811

Hazard Class 6.1

Packing Group III

Step-by-Step Disposal Protocol
The disposal of 2-Benzoxazolinone must be managed in accordance with all applicable

federal, state, and local hazardous waste regulations. The following protocol provides a general

framework for its disposal.

1. Waste Identification and Segregation:

All waste containing 2-Benzoxazolinone, including unused product, contaminated
consumables (e.g., gloves, weighing paper, pipette tips), and empty containers, must be
classified as hazardous waste.
Segregate 2-Benzoxazolinone waste from other waste streams to prevent cross-
contamination and ensure proper disposal.

2. Containerization:

Place all solid 2-Benzoxazolinone waste into a dedicated, clean, and dry container that is
compatible with the chemical.
The container must be sealable and clearly labeled as "Hazardous Waste" and include the
chemical name "2-Benzoxazolinone".
Ensure the container is kept closed when not in use.
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3. Spill Management:

In the event of a spill, immediately evacuate the area if necessary and ensure adequate
ventilation.
Wearing appropriate PPE, clean up the spill using an absorbent material.
Sweep up or absorb the material and place it into a suitable, clean, dry, and closed container
for disposal.
Wash the spill area thoroughly with soap and water.

4. Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area away
from incompatible materials, such as strong oxidizing agents.
The storage area should be cool and dry.

5. Disposal:

Arrange for the collection and disposal of the 2-Benzoxazolinone waste through an
approved and licensed hazardous waste disposal contractor.
Provide the contractor with a complete and accurate characterization of the waste, including
the Safety Data Sheet (SDS).
Do not dispose of 2-Benzoxazolinone down the drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Benzoxazolinone waste in a laboratory setting.
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Start: Generation of
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licensed hazardous waste
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End: Proper Disposal
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2-Benzoxazolinone Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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